molecular formula C7H6BrF2NO B8780911 5-(Bromomethyl)-2-(difluoromethoxy)pyridine CAS No. 1375098-08-0

5-(Bromomethyl)-2-(difluoromethoxy)pyridine

Cat. No.: B8780911
CAS No.: 1375098-08-0
M. Wt: 238.03 g/mol
InChI Key: HIGAGAFTQKVESD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Bromomethyl)-2-(difluoromethoxy)pyridine is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1375098-08-0

Molecular Formula

C7H6BrF2NO

Molecular Weight

238.03 g/mol

IUPAC Name

5-(bromomethyl)-2-(difluoromethoxy)pyridine

InChI

InChI=1S/C7H6BrF2NO/c8-3-5-1-2-6(11-4-5)12-7(9)10/h1-2,4,7H,3H2

InChI Key

HIGAGAFTQKVESD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CBr)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (6-(difluoromethoxy)pyridin-3-yl)methanol (246 mg; 1.41 mmol) in anh. DCM (10 ml) was treated at rt with CBr4 (467 mg; 1.41 mmol), and with triphenylphosphine (369 mg; 1.41 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 15 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 5-(bromomethyl)-2-(difluoromethoxy)pyridine as an orange oil which was directly used for the next reaction.
Quantity
246 mg
Type
reactant
Reaction Step One
Name
Quantity
467 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
369 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.